Cas no 1805634-95-0 (Ethyl 5-cyano-4-difluoromethoxy-2-nitrobenzoate)

• Product Name: Ethyl 5-cyano-4-difluoromethoxy-2-nitrobenzoate
• CAS No: 1805634-95-0
• MF: C₁₁H₈F₂N₂O₅
• MW: 286.188429832459
• CID: 4948806
• Update Time: 2025-06-08

Ethyl 5-cyano-4-difluoromethoxy-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-difluoromethoxy-2-nitrobenzoate

• Inchi： 1S/C11H8F2N2O5/c1-2-19-10(16)7-3-6(5-14)9(20-11(12)13)4-8(7)15(17)18/h3-4,11H,2H2,1H3
• InChI Key： VWWFLDXDBYGDGI-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(C(=O)OCC)=C(C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 417
• XLogP3: 2.6
• Topological Polar Surface Area: 105

Additional information on Ethyl 5-cyano-4-difluoromethoxy-2-nitrobenzoate

Research Brief on Ethyl 5-cyano-4-difluoromethoxy-2-nitrobenzoate (CAS: 1805634-95-0): Recent Advances and Applications

Ethyl 5-cyano-4-difluoromethoxy-2-nitrobenzoate (CAS: 1805634-95-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitrobenzoate backbone and difluoromethoxy substitution, has shown promise in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, mechanistic insights, and potential therapeutic applications, making it a compound of high interest for researchers in the field.

One of the key areas of research involving Ethyl 5-cyano-4-difluoromethoxy-2-nitrobenzoate is its role as an intermediate in the synthesis of biologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the development of novel kinase inhibitors. The researchers demonstrated that the compound's nitro and cyano functional groups facilitate selective binding to ATP-binding sites in kinases, thereby offering a scaffold for designing targeted therapies for cancer and inflammatory diseases.

In addition to its pharmaceutical applications, recent investigations have explored the compound's potential in agrochemicals. A 2024 study in Pest Management Science reported that derivatives of Ethyl 5-cyano-4-difluoromethoxy-2-nitrobenzoate exhibit potent herbicidal activity. The difluoromethoxy group was found to enhance the compound's stability and bioavailability, making it a candidate for next-generation herbicides with reduced environmental impact.

The synthesis and optimization of Ethyl 5-cyano-4-difluoromethoxy-2-nitrobenzoate have also been a focus of recent research. Advanced catalytic methods, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. A 2023 paper in Organic Letters detailed a novel one-pot synthesis approach that significantly reduces production costs while maintaining high enantiomeric purity, which is critical for pharmaceutical applications.

Despite these advancements, challenges remain in the large-scale production and application of Ethyl 5-cyano-4-difluoromethoxy-2-nitrobenzoate. Issues such as regioselectivity in functionalization and the need for greener synthetic methods are areas of ongoing research. Future studies are expected to address these limitations, paving the way for broader utilization of this compound in both medicinal and agricultural chemistry.

In conclusion, Ethyl 5-cyano-4-difluoromethoxy-2-nitrobenzoate (CAS: 1805634-95-0) represents a versatile and promising compound in the realm of chemical biology. Its applications in drug discovery and agrochemicals, coupled with recent advancements in synthesis methodologies, underscore its potential to contribute significantly to these fields. Continued research and development will likely uncover further uses and optimizations for this compound, solidifying its importance in scientific and industrial applications.